Cas no 1217825-34-7 (Albaconazole-d3)

• Product Name: Albaconazole-d3
• CAS No: 1217825-34-7
• MF: C₂₀H₁₆ClF₂N₅O₂
• MW: 431.823149681091
• CID: 4553680
• PubChem ID: 46780101
• Update Time: 2025-11-01

Albaconazole-d3 Chemical and Physical Properties

Names and Identifiers

• Albaconazole-d3
• 7-Chloro-3-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-(Methyl-d3)-3-(1H-1,2,4-triazol-1-yl)propyl]-4(3H)-quinazolinone
• UR 9825-d3
• [2H3]-Albaconazole
• CS-0202481
• 7-chloro-3-[(2R,3R)-1,1,1-trideuterio-3-(2,4-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]quinazolin-4-one
• HY-106141S
• 1217825-34-7
• 7-Chloro-3-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-(methyl-d3)-3-(1H-1,2,4-triazol-1-yl)propyl]-4(3H)-quinazolinone; UR 9825-d3;

• Inchi： 1S/C20H16ClF2N5O2/c1-12(28-11-25-18-6-13(21)2-4-15(18)19(28)29)20(30,8-27-10-24-9-26-27)16-5-3-14(22)7-17(16)23/h2-7,9-12,30H,8H2,1H3/t12-,20-/m1/s1
• InChI Key： UHIXWHUVLCAJQL-MPBGBICISA-N
• SMILES： c1(Cl)cc2N=CN([C@H](C)[C@](O)(C[n]3ncnc3)c3c(F)cc(F)cc3)C(=O)c2cc1

Computed Properties

• Exact Mass: 434.1148890g/mol
• Monoisotopic Mass: 434.1148890g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 658.9±65.0 °C at 760 mmHg
• Flash Point: 352.3±34.3 °C
• Vapor Pressure: No data available

Albaconazole-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Albaconazole-d3

Comprehensive Overview of Albaconazole-d3 (CAS No. 1217825-34-7): Applications, Mechanism, and Research Insights

Albaconazole-d3, a deuterated analog of the antifungal agent Albaconazole, has garnered significant attention in pharmaceutical research due to its unique isotopic labeling and enhanced metabolic stability. With the CAS registry number 1217825-34-7, this compound is widely utilized in drug development, pharmacokinetic studies, and analytical chemistry. The incorporation of deuterium (d3) at specific molecular positions improves its utility as an internal standard in mass spectrometry, addressing critical challenges in quantitative analysis.

The growing demand for deuterated compounds in biomedical research aligns with trends in precision medicine and personalized therapeutics. Researchers frequently search for "Albaconazole-d3 uses," "CAS 1217825-34-7 solubility," or "deuterated antifungal agents," reflecting interest in its applications. This compound's role extends beyond antifungal activity; it serves as a model for studying drug-drug interactions and metabolic pathways, particularly in CYP450 enzyme research.

From a structural perspective, Albaconazole-d3 retains the triazole core of its parent molecule but exhibits altered pharmacokinetics due to deuterium's kinetic isotope effect. This property makes it invaluable for investigating "deuterium in drug design"—a hot topic in medicinal chemistry. Laboratories prioritize its use in LC-MS/MS assays, where its high isotopic purity (>98%) ensures accurate quantification of Albaconazole in complex matrices like plasma or tissue homogenates.

The synthesis of CAS 1217825-34-7 involves sophisticated deuterium exchange protocols, often prompting queries about "Albaconazole-d3 synthesis methods." Recent publications highlight its stability under physiological pH conditions, a feature critical for in vivo tracer studies. Unlike non-deuterated counterparts, Albaconazole-d3 demonstrates reduced susceptibility to oxidative metabolism, prolonging its half-life in experimental systems.

Emerging discussions in scientific forums often revolve around "isotopically labeled standards for antifungal assays," where Albaconazole-d3 serves as a benchmark. Its compatibility with advanced techniques like high-resolution mass spectrometry (HRMS) positions it as a preferred choice for laboratories adopting FDA-compliant bioanalytical methods. Furthermore, the compound's low hygroscopicity and crystalline form facilitate handling in GLP environments.

Environmental and safety profiles of 1217825-34-7 are frequently searched, with studies confirming its minimal ecotoxicological impact compared to halogenated antifungals. This aligns with the pharmaceutical industry's shift toward "green chemistry principles." As regulatory agencies emphasize traceability in drug development, the demand for certified deuterated reference materials like Albaconazole-d3 continues to rise.

In conclusion, Albaconazole-d3 (CAS 1217825-34-7) represents a convergence of isotopic labeling technology and antifungal research. Its multifaceted applications—from metabolic stability studies to quantitative bioanalysis—underscore its importance in modern pharmacotherapy development. Ongoing research into deuterium's effects on drug efficacy may further expand its role in addressing antimicrobial resistance challenges.